Cas no 2411226-51-0 (N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide)

• Product Name: N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide
• CAS No: 2411226-51-0
• MF: C₁₅H₁₃F₃N₂O₂
• MW: 310.271134138107
• CID: 5414921
• PubChem ID: 146107760
• Update Time: 2025-06-28

N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide Chemical and Physical Properties

Names and Identifiers

• EN300-7471994
• Z2644576198
• N-[1-(2,2,2-Trifluoroacetyl)-3,4-dihydro-2H-quinolin-3-yl]but-2-ynamide
• N-[1-(trifluoroacetyl)-1,2,3,4-tetrahydroquinolin-3-yl]but-2-ynamide
• 2411226-51-0
• N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide

• Inchi： 1S/C15H13F3N2O2/c1-2-5-13(21)19-11-8-10-6-3-4-7-12(10)20(9-11)14(22)15(16,17)18/h3-4,6-7,11H,8-9H2,1H3,(H,19,21)
• InChI Key： DFFLSNROEVUVBJ-UHFFFAOYSA-N
• SMILES： C(NC1CC2=C(N(C(C(F)(F)F)=O)C1)C=CC=C2)(=O)C#CC

Computed Properties

• Exact Mass: 310.09291215g/mol
• Monoisotopic Mass: 310.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.49±0.20(Predicted)

Additional information on N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide

Professional Introduction to N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide (CAS No. 2411226-51-0)

N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide, identified by the CAS number 2411226-51-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their intricate structural motifs and potential biological activities. The presence of a tetrahydroquinoline scaffold combined with a trifluoroacetyl group introduces unique electronic and steric properties, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide is particularly noteworthy due to its potential to interact with biological targets in novel ways. The tetrahydroquinoline moiety is a well-documented pharmacophore in various therapeutic areas, including antiviral and anticancer agents. Its ability to undergo conformational flexibility and hydrogen bonding interactions makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. Moreover, the incorporation of a trifluoroacetyl group introduces electron-withdrawing effects that can modulate the reactivity and metabolic stability of the compound.

In recent years, there has been a growing interest in the development of fluorinated compounds for their improved pharmacokinetic properties. The trifluoroacetyl group in N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide not only enhances lipophilicity but also contributes to metabolic resistance by inhibiting the activity of certain enzymes. This feature has been extensively studied in the context of designing long-acting drugs that exhibit prolonged half-lives and reduced clearance rates. Such properties are particularly desirable in therapeutic areas where sustained drug exposure is critical for efficacy.

The potential biological activity of N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide has been explored in several preclinical studies. Researchers have hypothesized that its structural features may enable it to interact with specific enzymes or receptors involved in disease pathways. For instance, the tetrahydroquinoline scaffold has been shown to exhibit inhibitory effects on certain kinases and proteases, which are often overexpressed in cancer cells. Additionally, the trifluoroacetyl group may enhance binding interactions by increasing the electrophilicity of key functional sites within the target molecule.

The synthesis of N-[1,2,3,4-Tetrahydro-1-(2,2,2-trifluoroacetyl)-3-quinolinyl]-2-butynamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic functionalization of the tetrahydroquinoline core followed by the introduction of the nitrosoacetamide strong>) unit at the 2-position. This synthetic route highlights the versatility of modern organic transformations and underscores the importance of innovative methodologies in accessing complex molecular architectures.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex derivatives. These derivatives could be tailored for specific biological activities by modifying functional groups or introducing additional moieties while retaining the core pharmacophoric elements of N-[< strong>Tetrahydroquinolinyl]-butynamide.

In conclusion，N-[< strong>Tetrahydroquinolinyl]-butynamide (CAS No. 2411226-51-0) is a structurally sophisticated compound with promising applications in drug discovery and medicinal chemistry。 Its intricate framework， featuring both a tetrahydroquinoline scaffold and a trifluoroacetyl group， offers unique electronic and steric properties that can be leveraged for designing molecules with enhanced binding affinity and metabolic stability。 The growing interest in fluorinated compounds further underscores its potential as a valuable building block for future therapeutic agents。 As research continues to uncover new biological targets and synthetic methodologies， this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing novel treatment strategies。